3'-Chloro-3-fluoro-5-methoxy-1,1'-biphenyl

• Molecular Formula: C13H10ClFO
• Molecular Weight: 236.67 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-fluoro-5-methoxybenzene
• InChI: InChI=1S/C13H10ClFO/c1-16-13-7-10(6-12(15)8-13)9-3-2-4-11(14)5-9/h2-8H,1H3
• InChI Key: ZOSVHLGLAPKJMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=CC=C2)Cl)F

Description

3'-Chloro-3-fluoro-5-methoxy-1,1'-biphenyl is a useful research compound. Its molecular formula is C13H10ClFO and its molecular weight is 236.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A RBF was charged with 1-bromo-3-fluoro-5-methoxybenzene (2.104 g, 10.26 mmol), (3-chlorophenyl)boronic acid (1.765 g, 11.29 mmol), potassium carbonate (4.25 g, 30.8 mmol), and Pd(Ph3P)4 (0.593 g, 0.513 mmol). The flask was flushed with Ar (g), then 1,4-dioxane (25.7 ml) and water (8.55 ml) were added. A reflux condenser was attached, and the flask was lowered into a 90° C. heating bath for 45 min. The mixture was cooled to room temperature, diluted with water, and extracted with EtOAc (2×). The combined organic extracts were dried over sodium sulfate, filtered, and concentrated. The residue was purified by chromatography on silica gel (50-g SNAP Ultra column, 25-g silica gel column, 0-5% EtOAc/Heptane) to give 3′-chloro-3-fluoro-5-methoxy-1,1′-biphenyl (2.47 g, 10.44 mmol, 102% yield) as a clear oil containing about 10 wt % impurities.